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Compound of Interest

Compound Name: Kdm4C-IN-1

Cat. No.: B15584669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
KDM4C-IN-1 is a potent and selective inhibitor of the histone lysine demethylase KDM4C, with

a reported IC50 of 8 nM. It has demonstrated efficacy in inhibiting the growth of various cancer

cell lines, including HepG2 and A549 cells.[1][2] This document provides detailed application

notes and protocols for the solubility and preparation of KDM4C-IN-1 for use in cell culture

experiments, aiding researchers in the fields of epigenetics, oncology, and drug discovery.

Data Presentation
KDM4C-IN-1 Properties and Activity

Parameter Value Reference

Molecular Formula C14H13N5O3 [2]

Molecular Weight 299.28 g/mol [2]

IC50 (KDM4C) 8 nM [1][2]

IC50 (HepG2 cells) 0.8 µM [1][2]

IC50 (A549 cells) 1.1 µM [1][2]
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Solvent Concentration Remarks

DMSO ≥ 3 mg/mL (10.02 mM)

Use freshly opened DMSO as

it is hygroscopic, which can

affect solubility. Saturation is

unknown above this

concentration.[1][2]

Stock Solution Preparation (for 1 mg of KDM4C-IN-1)
Desired Stock Concentration Volume of DMSO to Add

10 mM 334.14 µL

5 mM 668.27 µL

1 mM 3.3414 mL

Experimental Protocols
Protocol 1: Preparation of KDM4C-IN-1 Stock Solution
Materials:

KDM4C-IN-1 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Procedure:

Weighing the Compound: Accurately weigh the desired amount of KDM4C-IN-1 powder in a

sterile microcentrifuge tube.

Adding Solvent: Based on the desired stock concentration (refer to the Stock Solution

Preparation table), add the calculated volume of anhydrous DMSO to the tube containing the
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KDM4C-IN-1 powder.

Dissolution: Vortex the solution for 1-2 minutes to ensure the compound is completely

dissolved. Gentle warming in a 37°C water bath can be used if necessary to aid dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the stock solution at -20°C

for up to one month or at -80°C for up to six months.[1]

Protocol 2: Preparation of Working Solutions for Cell
Culture
Materials:

KDM4C-IN-1 stock solution (e.g., 10 mM in DMSO)

Sterile, complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the KDM4C-IN-1 stock solution at room

temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in complete cell culture medium

to achieve the desired final concentrations for your experiment. It is recommended to

prepare intermediate dilutions to ensure accuracy.

Example for a 10 µM final concentration from a 10 mM stock:

Prepare a 1:100 intermediate dilution by adding 2 µL of the 10 mM stock to 198 µL of

cell culture medium. This results in a 100 µM intermediate solution.

Prepare the final 10 µM working solution by performing a 1:10 dilution of the 100 µM

intermediate solution in your final volume of cell culture medium (e.g., add 100 µL of the
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100 µM solution to 900 µL of medium).

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the highest concentration of the KDM4C-IN-1
working solution. This is crucial to control for any effects of the solvent on the cells. The final

DMSO concentration in the cell culture medium should ideally be kept below 0.5% (v/v) to

minimize toxicity.

Cell Treatment: Remove the existing medium from your cultured cells and replace it with the

freshly prepared medium containing the desired concentrations of KDM4C-IN-1 or the

vehicle control.

Incubation: Incubate the cells for the desired experimental duration under standard cell

culture conditions (e.g., 37°C, 5% CO2).

Mandatory Visualizations
KDM4C Signaling in the Wnt/β-catenin Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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